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Compound of Interest

Compound Name: GSK2256098

Cat. No.: B612001 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the proper

disposal of GSK2256098, a potent focal adhesion kinase (FAK) inhibitor with antineoplastic

activities. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection. GSK2256098 is classified as a cytotoxic agent, and as such, all

materials that have come into contact with it must be treated as hazardous waste.[1][2][3]

Disclaimer: The following procedures are based on general best practices for the disposal of

cytotoxic agents. It is imperative to consult your institution's specific safety protocols, local

regulations, and the official Safety Data Sheet (SDS) for GSK2256098 before handling and

disposal.

Physicochemical Properties of GSK2256098
A summary of the key quantitative data for GSK2256098 is presented below. This information

is crucial for understanding its handling and decontamination requirements.
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Property Value

Molecular Weight 414.89 g/mol

Formula C₂₀H₂₃ClN₆O₂

Solubility
Soluble to 100 mM in DMSO and to 50 mM in

ethanol.

Storage Temperature Store at -20°C.

Purity ≥98%

Step-by-Step Disposal Protocol for GSK2256098
The following protocol outlines the necessary steps for the safe disposal of GSK2256098 and

contaminated materials.

1. Personal Protective Equipment (PPE): Before beginning any disposal procedures, ensure all

required PPE is worn. This includes:

Two pairs of chemotherapy-grade gloves

A disposable gown

Safety goggles or a face shield

A respiratory mask (e.g., N95 or higher)

2. Waste Segregation at the Point of Generation: All items that have come into contact with

GSK2256098 must be segregated as cytotoxic hazardous waste. This includes, but is not

limited to:

Unused or expired GSK2256098

Empty vials and packaging

Contaminated PPE (gloves, gown, etc.)

Labware (pipette tips, tubes, flasks)
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Cleaning materials (wipes, absorbent pads)

3. Waste Containment:

Sharps: All contaminated sharps (needles, scalpels, etc.) must be placed in a designated,

puncture-resistant, and leak-proof sharps container clearly labeled as "Chemo Sharps" or

with the cytotoxic symbol.[4]

Non-Sharps Solid Waste: Contaminated solid waste such as gloves, gowns, and labware

should be placed in thick, leak-proof plastic bags (e.g., yellow chemotherapy waste bags) or

rigid containers.[4] These containers must be clearly labeled with a cytotoxic warning.[2]

Liquid Waste: Unused solutions of GSK2256098 should not be disposed of down the drain.

[1] They should be collected in a sealed, leak-proof, and clearly labeled hazardous waste

container.

4. Decontamination of Work Surfaces:

Initial Cleaning: Moisten a low-lint wipe with a detergent solution to clean the work area.

Wipe in one direction, starting from the cleanest area and moving towards the most

contaminated. Dispose of the wipe in the designated cytotoxic waste container.[1]

Rinsing: Use a new wipe moistened with sterile water to rinse the surface, following the

same unidirectional wiping technique. Dispose of the wipe.[1]

Final Decontamination: With a new wipe, apply 70% isopropyl alcohol (IPA) to the surface.

Allow the surface to air dry completely.[1]

5. Final PPE Disposal:

Carefully remove the outer pair of gloves and dispose of them in the cytotoxic waste

container.

Remove the gown, followed by the inner pair of gloves, disposing of each item in the

designated hazardous waste container.[1]

6. Waste Storage and Collection:
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Seal waste containers when they are approximately three-quarters full to prevent overfilling

and spills.[1]

Store sealed waste containers in a designated, secure area away from general laboratory

traffic.

Follow your institution's procedures for labeling, documenting, and scheduling a pickup by

trained environmental health and safety (EHS) personnel for final disposal, which is typically

high-temperature incineration.[3]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of GSK2256098
and associated contaminated materials.
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Caption: Workflow for the safe disposal of GSK2256098 and contaminated materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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